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Compound of Interest

Compound Name: Myosin H Chain Fragment, mouse

Cat. No.: B15598629

Get Quote
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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in preventing the
aggregation of the Myosin H Chain Fragment peptide (Sequence: Ac-
RSLKLMATLFSTYASADR-OH) in solution.

Frequently Asked Questions (FAQs)
Q1: What are the physicochemical properties of the Myosin H Chain Fragment peptide?

Al: The Myosin H Chain Fragment peptide with the sequence Ac-RSLKLMATLFSTYASADR-
OH has the following properties:

e Molecular Formula: Co1H149N25028S[1]
e Molecular Weight: Approximately 2073.5 g/mol [1]

« |soelectric Point (pl): This peptide is predicted to be basic, with a theoretical isoelectric point
(pl) around 9.75. This was determined using the ExPASy Compute pl/Mw tool, which
calculates the theoretical pl based on the amino acid sequence. At a pH below its pl, the
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peptide will carry a net positive charge, and at a pH above its pl, it will have a net negative
charge.

» Hydrophobicity: The peptide contains a significant number of hydrophobic residues (L, M, A,
F, V, Y), which can contribute to its tendency to aggregate in aqueous solutions.[2]

Q2: Why is my Myosin H Chain Fragment peptide aggregating in solution?
A2: Peptide aggregation is a common issue influenced by several factors:

» pH near the Isoelectric Point (pl): When the pH of the solution is close to the peptide's pl
(around 9.75), the net charge on the peptide is minimal. This reduces electrostatic repulsion
between peptide molecules, leading to aggregation.[3]

o High Peptide Concentration: At higher concentrations, the likelihood of intermolecular
interactions and aggregation increases.[3]

» Hydrophobic Interactions: The hydrophobic amino acids in the peptide sequence can interact
with each other to minimize their exposure to water, leading to the formation of aggregates.

[31[4]

o Temperature: Elevated temperatures can sometimes increase aggregation by promoting
conformational changes that expose hydrophobic regions. However, for some peptides,
gentle warming can aid in dissolving aggregates.[5]

¢ lonic Strength: The salt concentration of the solution can influence aggregation. Low ionic
strength can sometimes enhance solubility for charged peptides, while high ionic strength
can promote hydrophobic interactions, leading to aggregation.[6][7]

o Freeze-Thaw Cycles: Repeatedly freezing and thawing a peptide solution can induce
aggregation.[3]

Q3: What is the best way to store the Myosin H Chain Fragment peptide to prevent
aggregation?

A3: Proper storage is critical for maintaining the integrity of your peptide:
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o Lyophilized Peptide: For long-term storage, the lyophilized (powder) form of the peptide
should be stored at -20°C or -80°C in a desiccated environment.[3]

» Peptide in Solution: Once dissolved, it is highly recommended to aliquot the peptide solution
into single-use vials and store them at -20°C or -80°C. This practice minimizes the number of
damaging freeze-thaw cycles.[3] For peptides containing methionine (Met), like this one,
storing in an oxygen-free environment is recommended to prevent oxidation.[8]

Troubleshooting Guide: Dissolving and Preventing
Aggregation

If you are encountering issues with the aggregation of your Myosin H Chain Fragment peptide,
follow this troubleshooting workflow.

Diagram: Troubleshooting Workflow for Peptide Aggregation
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Start: Peptide Aggregation Observed

(Peptide solution is cloudy or has visible precipitate)

Step 1: pH‘;\djustment

Is the buffer pH at least 2 units away from the pl (~9.75)?

Yes

Adjust pH to acidic range (e.g., pH 4-6) or basic range (e.g., pH 11-12).
For this basic peptide, an acidic pH is recommended.

Step 2: Concentration Reduction
A/

y —
Is the peptide concentralionb

Dilute the peptide solution.

Step 3: Use of Additives
\

y
Are you using a simple aqm

Incorporate additives:
- Organic co-solvents (e.g., DMSO, Acetonitrile)
- Chaotropic agents (e.g., Guanidine HCI, Urea)

- Arginine
Step 4: Temperatyre Control
A\
",—,/ﬁ\
Yes
\
Try gentle warming (up to 40°C) or sonication. No
For storage, aliquot and freeze at -20°C or -80°C.
Resolution
\ / \ 4

Peptide is solubilized and aggregation is prevented.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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